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Compound of Interest
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1,2-DIMETHYL-3-

NITROBENZENE

CAS No.: 25168-04-1

Cat. No.: B1679010

Get Quote

1,2-Dimethyl-3-nitrobenzene is typically encountered as a yellow liquid under standard

laboratory conditions.[1][2][3] Its appearance can range from a pale, light yellow to a darker

amber, often described as an oil.[1][4] This substance's liquid state at room temperature is a

direct consequence of its relatively low melting point. While generally stable, its physical

characteristics are directly linked to its molecular structure, which dictates its utility and safety

considerations in a laboratory setting.

Core Physical State and Coloration
Physical State: A Liquid by Default
At a standard ambient temperature of 20-25°C (68-77°F), 1,2-dimethyl-3-nitrobenzene exists

as a liquid.[1][2][3][5] This is definitively supported by its melting point, which is consistently

reported in the range of 7°C to 14°C (44.6°F to 48.2°F).[1][2][4][5][6] Consequently, unless

stored at or below refrigeration temperatures, the compound will be in its liquid form. Its

consistency is often described as an oil or a clear liquid, indicating a certain viscosity.[1][4]
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The Chromophoric Nature: Understanding the Yellow
Hue
The characteristic yellow color of 1,2-dimethyl-3-nitrobenzene is a direct result of its

molecular structure. The nitro group (-NO₂) attached to the benzene ring acts as a

chromophore. This group, with its system of pi electrons, absorbs light in the blue-violet region

of the visible spectrum. As a result, the complementary color, yellow, is transmitted, which is

what we observe. The intensity of the color, from pale yellow to a more pronounced amber, can

be influenced by the purity of the substance, with impurities potentially darkening the

appearance.

Key Physicochemical Properties
A comprehensive understanding of the physical appearance is supported by quantitative data.

The following table summarizes the key physical properties of 1,2-dimethyl-3-nitrobenzene.

Property Value Source(s)

Physical Form Liquid / Pale yellow oil [1][2][3]

Color Yellow, Light yellow to Amber [1][2][3][4]

Odor Odorless or Characteristic [2][7]

Melting Point 7 - 14 °C (44.6 - 57.2 °F) [1][2][4][5][6][7]

Boiling Point
~245 °C (~473 °F) at 760

mmHg
[1][2][4][5]

Density ~1.129 g/mL at 25 °C [4][5]

Refractive Index ~1.543 - 1.544 at 20 °C [1][4][5][6]

Water Solubility Insoluble [1][4]

Note on Odor: There is a discrepancy in reported data, with some sources listing it as

odorless[2] and others as having a "characteristic" odor.[7] This suggests that any perceptible

smell may be faint or dependent on the purity of the sample.
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Experimental Workflow: Visual Inspection and
Handling
The following protocol outlines the standard procedure for the visual and physical

characterization of 1,2-dimethyl-3-nitrobenzene in a research setting. This workflow is

designed to ensure safety and data accuracy.

Materials and Equipment
Sealed vial of 1,2-dimethyl-3-nitrobenzene

Calibrated thermometer

White, chemically resistant background (e.g., a ceramic plate)

Fume hood

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Step-by-Step Protocol
Preparation: Conduct all handling within a certified fume hood to mitigate inhalation risks.

Ensure all PPE is correctly worn.

Temperature Confirmation: Place the sealed vial in the fume hood. Use an external

thermometer to verify that the ambient temperature is within the standard range (20-25°C).

State Verification: Observe the vial. The substance should be a mobile liquid. If it appears

solid, the ambient temperature is below its melting point.

Color Assessment: Place the vial against a white background to accurately assess its color.

Note the specific hue (e.g., pale straw, distinct yellow).

Clarity and Form: Gently swirl the vial to observe the viscosity. Note if the liquid is clear and

free of particulates or if it has an oily consistency.

Documentation: Record all observations—color, physical state, clarity, and ambient

temperature—in the laboratory notebook.
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The relationship between the molecular structure and the resulting physical properties is

visualized below.

Molecular Structure: 1,2-Dimethyl-3-nitrobenzene

Resulting Physical Properties

Benzene Ring
+ 2 Methyl Groups (CH3)

+ 1 Nitro Group (NO2)

Liquid at Room Temp
(Low Melting Point: 7-14°C)

Asymmetric structure
limits crystal packing

Yellow Appearance

Nitro group is a chromophore
(absorbs blue/violet light)

Insoluble in Water

Largely nonpolar
aromatic structure

Structure-Property Relationship Diagram

Click to download full resolution via product page

Structure-Property Relationship Diagram

Conclusion for the Professional
The physical appearance of 1,2-dimethyl-3-nitrobenzene as a yellow liquid is a direct and

predictable consequence of its chemical structure. The nitro group functions as a powerful

chromophore, while the overall molecular arrangement results in a low melting point, rendering

it liquid at typical working temperatures. For the researcher or drug development professional,

this information is critical not only for identification but also for anticipating handling

requirements, storage conditions, and its behavior as a solvent or reagent in experimental

setups.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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